Cas no 1315335-66-0 ((4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid)

• Product Name: (4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid
• CAS No: 1315335-66-0
• MF: C₁₁H₇BF₃N₃O₂
• MW: 280.998392343521
• CID: 1081374
• PubChem ID: 45789712
• Update Time: 2025-06-12

(4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid
• [4-amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl]boronic acid
• F90139
• 1315335-66-0
• DTXSID30671964
• 4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-ylboronicacid
• SB72122
• 4-AMINO-3-CYANO-2-(TRIFLUOROMETHYL)QUINOLIN-6-YLBORONIC ACID

• Inchi： 1S/C11H7BF3N3O2/c13-11(14,15)10-7(4-16)9(17)6-3-5(12(19)20)1-2-8(6)18-10/h1-3,19-20H,(H2,17,18)
• InChI Key： JCXQYUSWNXKWSQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=C2C=C(B(O)O)C=CC2=N1)N)(F)F

Computed Properties

• Exact Mass: 281.0583411g/mol
• Monoisotopic Mass: 281.0583411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on (4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid

Introduction to (4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic Acid (CAS No. 1315335-66-0)

(4-Amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1315335-66-0, represents a class of heterocyclic molecules that exhibit promising biological activities. The unique structural features of this compound, including its quinoline core, amino, cyano, and trifluoromethyl substituents, contribute to its potential as a versatile intermediate in the synthesis of bioactive molecules.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The presence of an amino group at the 4-position and a cyano group at the 3-position further enhances the compound's reactivity and biological potential. Additionally, the incorporation of a trifluoromethyl group at the 2-position introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility as key intermediates in Suzuki-Miyaura cross-coupling reactions. These reactions are widely employed in the construction of complex organic molecules, including pharmaceuticals. The boronic acid functionality in (4-amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid makes it an invaluable building block for synthesizing novel quinoline-based compounds with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Quinoline derivatives have been extensively studied for their ability to interact with specific biological pathways. For instance, some quinoline-based compounds have shown efficacy against kinases and other enzymes involved in cancer progression. The amino and cyano groups in (4-amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid can be further functionalized to create ligands that selectively inhibit these targets.

The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to improve metabolic stability and binding affinity. This substituent can enhance the lipophilicity of the molecule, making it more soluble in biological membranes and facilitating its uptake into target cells. Additionally, the electron-withdrawing nature of the trifluoromethyl group can strengthen interactions with positively charged residues on biological targets, leading to increased potency.

Recent studies have highlighted the importance of boronic acids in drug discovery. For example, bortezomib, a proteasome inhibitor used to treat multiple myeloma and mantle cell lymphoma, contains a boronic acid moiety that is crucial for its mechanism of action. The ability to readily introduce boronic acid groups into molecular frameworks via cross-coupling reactions has made these compounds indispensable tools in synthetic chemistry.

The synthesis of (4-amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps typically include halogenation followed by Suzuki-Miyaura coupling with a boronic acid precursor. Advances in catalytic systems have significantly improved the efficiency and selectivity of these reactions, making it feasible to produce complex boronic acids on both laboratory and industrial scales.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored as a component in materials science applications, where its unique electronic properties can be leveraged for the development of advanced materials such as organic semiconductors and luminescent dyes.

In conclusion, (4-amino-3-cyano-2-(trifluoromethyl)quinolin-6-yl)boronic acid (CAS No. 1315335-66-0) represents a promising candidate for further exploration in pharmaceutical research. Its intricate structure and functionalizable nature make it an excellent starting point for developing novel therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will undoubtedly lead to innovative applications across multiple scientific disciplines.